Cas no 1378749-26-8 (2-(2-methylpropoxy)benzenethiol)

• Product Name: 2-(2-methylpropoxy)benzenethiol
• CAS No: 1378749-26-8
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD14582801
• CID: 5218333
• Update Time: 2026-03-06

2-(2-methylpropoxy)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropoxy)benzenethiol

• MDL： MFCD14582801
• Inchi： 1S/C10H14OS/c1-8(2)7-11-9-5-3-4-6-10(9)12/h3-6,8,12H,7H2,1-2H3
• InChI Key： LLFPQUFPCRTVAJ-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 2-(2-methylpropoxy)benzenethiol

Introduction to 2-(2-methylpropoxy)benzenethiol (CAS No. 1378749-26-8)

2-(2-methylpropoxy)benzenethiol, identified by the Chemical Abstracts Service Number (CAS No.) 1378749-26-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (-SH) functional group, which imparts unique reactivity and potential biological activity. The molecular structure of 2-(2-methylpropoxy)benzenethiol consists of a benzene ring substituted with a 2-methylpropoxy group and a thiol moiety, making it a versatile intermediate in the synthesis of more complex molecules.

The 2-methylpropoxy side chain, also known as isobutoxy, contributes to the lipophilicity of the compound, enhancing its solubility in organic solvents and potentially improving its bioavailability when used in drug formulations. This feature is particularly valuable in medicinal chemistry, where optimizing solubility and permeability is crucial for developing effective therapeutic agents. The benzene ring serves as a scaffold, allowing for further functionalization and modification to tailor the properties of the final product.

1378749-26-8 is not just a numerical identifier but also represents a key building block in synthetic chemistry. Researchers have leveraged this compound to develop novel pharmacophores, which are structural features responsible for the biological activity of a molecule. The thiol group in 2-(2-methylpropoxy)benzenethiol is particularly noteworthy due to its ability to participate in various chemical reactions, including nucleophilic substitution, oxidation-reduction processes, and disulfide bond formation. These reactions are fundamental in constructing more intricate molecular architectures used in drug discovery and development.

In recent years, there has been growing interest in thiol-containing compounds due to their diverse biological activities. Thiols have been shown to exhibit antimicrobial, anti-inflammatory, and antioxidant properties, making them valuable candidates for therapeutic intervention. The isobutoxybenzenethiol moiety has been explored in several research studies for its potential role in modulating enzyme activity and interacting with biological targets. For instance, modifications of this scaffold have led to the discovery of compounds with inhibitory effects on certain kinases and proteases, which are implicated in various diseases.

The synthesis of 2-(2-methylpropoxy)benzenethiol (CAS No. 1378749-26-8) typically involves multi-step organic reactions, starting from readily available precursors such as 4-bromobenzenethiol and 2-methylpropyl bromide. Nucleophilic aromatic substitution or other coupling reactions are commonly employed to introduce the desired substituents onto the benzene ring. The choice of synthetic route depends on factors such as yield optimization, purity requirements, and scalability, which are critical for industrial applications.

One of the most compelling aspects of 1378749-26-8 is its utility in drug development pipelines. The combination of lipophilicity provided by the isobutoxy group and the reactivity of the thiol moiety makes it an attractive intermediate for designing small molecules that can interact with biological systems effectively. Researchers have utilized this compound to create derivatives with enhanced pharmacokinetic profiles, improved target specificity, and reduced toxicity. These advancements underscore the importance of specialized intermediates like 2-(2-methylpropoxy)benzenethiol in modern pharmaceutical research.

The role of computational chemistry has also been instrumental in understanding the behavior of 1378749-26-8 and its derivatives. Molecular modeling techniques allow scientists to predict how these compounds will interact with biological targets at the atomic level. This approach has accelerated the drug discovery process by enabling virtual screening and rational design of molecules with desired properties. By integrating experimental data with computational insights, researchers can more efficiently navigate the complex landscape of medicinal chemistry.

In conclusion, 2-(2-methylpropoxy)benzenethiol (CAS No. 1378749-26-8) represents a significant advancement in synthetic chemistry and pharmaceutical development. Its unique structural features make it a valuable tool for creating novel therapeutic agents with tailored biological activities. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in drug discovery efforts across academia and industry.